3-methanesulfonyl-4,5-dimethylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Methanesulfonyl-4,5-dimethylbenzoic acid is a chemical compound with the molecular formula C10H12O4S and a molecular weight of 228.26 . It is used for research purposes and is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular structure of 3-methanesulfonyl-4,5-dimethylbenzoic acid is represented by the SMILES notation: O=C(O)C1=CC©=C©C(S(=O)©=O)=C1 . This notation describes the structure of the molecule in terms of the atoms present and their connectivity.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-methanesulfonyl-4,5-dimethylbenzoic acid can be achieved through a multi-step process involving the introduction of a methyl group, sulfonyl group, and carboxylic acid group onto a benzene ring.", "Starting Materials": [ "4,5-dimethylbenzene", "methanesulfonyl chloride", "methylmagnesium bromide", "carbon dioxide", "diethyl ether", "dichloromethane", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium sulfate", "ethyl acetate", "magnesium sulfate", "potassium hydroxide", "acetic anhydride", "glacial acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Bromination of 4,5-dimethylbenzene with bromine in the presence of iron to yield 4,5-dibromine-1,2-dimethylbenzene.", "Step 2: Treatment of 4,5-dibromine-1,2-dimethylbenzene with methylmagnesium bromide in diethyl ether to yield 3-methyl-4,5-dimethylphenylmagnesium bromide.", "Step 3: Reaction of 3-methyl-4,5-dimethylphenylmagnesium bromide with carbon dioxide to yield 3-methyl-4,5-dimethylbenzoic acid.", "Step 4: Reaction of 3-methyl-4,5-dimethylbenzoic acid with methanesulfonyl chloride in dichloromethane in the presence of triethylamine to yield 3-methanesulfonyl-4,5-dimethylbenzoic acid.", "Step 5: Purification of 3-methanesulfonyl-4,5-dimethylbenzoic acid through acid-base extraction using hydrochloric acid, sodium hydroxide, and sodium bicarbonate, followed by drying with sodium sulfate.", "Step 6: Recrystallization of 3-methanesulfonyl-4,5-dimethylbenzoic acid from ethyl acetate and drying with magnesium sulfate.", "Step 7: Esterification of 3-methanesulfonyl-4,5-dimethylbenzoic acid with acetic anhydride in the presence of potassium hydroxide to yield 3-methanesulfonyl-4,5-dimethylbenzoyl acetate.", "Step 8: Hydrolysis of 3-methanesulfonyl-4,5-dimethylbenzoyl acetate with glacial acetic acid and sodium acetate in the presence of sulfuric acid and water to yield 3-methanesulfonyl-4,5-dimethylbenzoic acid." ] } | |
CAS RN |
151104-66-4 |
Product Name |
3-methanesulfonyl-4,5-dimethylbenzoic acid |
Molecular Formula |
C10H12O4S |
Molecular Weight |
228.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.